2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(2,5-difluorophenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H7F2NO/c12-7-1-2-10(13)9(5-7)11-6-8(15)3-4-14-11/h1-6H,(H,14,15)
• InChI Key: SRWRBSYHUPRQDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=O)C=CN2)F
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID80692523
• Molecular Weight: 207.18 g/mol
• CAS RN: 1261962-06-4

Description

2-(2,5-Difluorophenyl)-4-hydroxypyridine (2,5-DFPH) is a synthetic organic compound that has been used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, and has been used in laboratory experiments to investigate its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of 2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes, such as COX-2, which are involved in inflammation and other processes. Additionally, 2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% has been found to interact with certain proteins and receptors in the body, which may be involved in its therapeutic effects.
Biochemical and Physiological Effects
2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as COX-2, and to interact with certain proteins and receptors in the body. Additionally, 2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% has been found to have anti-inflammatory and anti-cancer activities, as well as potential therapeutic effects on neurological disorders.

Advantages and Limitations for Lab Experiments

2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable and non-toxic. Additionally, it has been found to have a variety of biochemical and physiological effects, which makes it useful for a variety of research applications. However, there are some limitations to its use in laboratory experiments. For example, its mechanism of action is not fully understood, and it may have some undesired side effects.

Future Directions

There are a variety of potential future directions for 2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% research. These include further investigation of its mechanism of action, its potential therapeutic effects on neurological disorders, its potential anti-inflammatory and anti-cancer activities, and its potential use in drug delivery systems. Additionally, further research could be conducted to explore the potential side effects of 2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% and to develop more efficient synthesis methods.

Synthesis Methods

2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% can be synthesized from 2,5-difluorobenzaldehyde and 4-hydroxy-3-nitropyridine via a three-step process. The first step involves the condensation of the two reactants in the presence of an acid catalyst to form 2-(2,5-difluorophenyl)-4-hydroxy-3-nitropyridine. The second step involves the reduction of the nitro group to an amine group, and the third step involves the hydrolysis of the amine group to the desired 2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95%.

Scientific Research Applications

2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% has been studied for its potential therapeutic applications. It has been investigated for its ability to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). It has also been studied for its potential anti-inflammatory and anti-cancer activities. Additionally, 2-(2,5-Difluorophenyl)-4-hydroxypyridine, 95% has been used in laboratory experiments to investigate its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.